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Compound of Interest

Compound Name: Bdp R6G dbco

Cat. No.: B13712066

Get Quote

Executive Summary & Physicochemical Profile
BDP R6G DBCO is a lipophilic, borondipyrromethene (BODIPY)-based fluorophore engineered

to match the spectral properties of Rhodamine 6G (R6G). Unlike traditional Rhodamine 6G,

which carries a positive charge, the BDP scaffold is typically neutral and significantly more

hydrophobic. The Dibenzocyclooctyne (DBCO) moiety enables Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC), a bioorthogonal reaction that proceeds without cytotoxic copper

catalysts.[1]
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Property Specification

Full Name
BDP® R6G DBCO (Borondipyrromethene-

Rhodamine 6G analog-Dibenzocyclooctyne)

Molecular Weight ~640.53 Da (varies slightly by linker/vendor)

Ex / Em Maxima 530 nm / 548 nm

Extinction Coefficient ~70,000–80,000 M⁻¹cm⁻¹

Solubility
High in DMF, DMSO, DCM; Low in

Water/Aqueous Buffers

Primary Application

Copper-free click labeling of azide-tagged

biomolecules, lipids, and polymers.[1][2][3][4][5]

[6][7][8]

Solubility in DMF and DMSO
The solubility of BDP R6G DBCO in polar aprotic solvents like N,N-Dimethylformamide (DMF)

and Dimethyl sulfoxide (DMSO) is excellent, making these the solvents of choice for stock

solution preparation. However, the quality of the solvent is critical to preventing hydrolysis of

the reactive DBCO handle.
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Solvent Solubility Rating
Suitability for
Stock

Critical Notes

Anhydrous DMSO Excellent (>10 mM) Preferred

Highly hygroscopic.[9]

Absorbed water can

degrade DBCO over

long-term storage.[1]

Freezes at 18.5°C.

Anhydrous DMF Excellent (>10 mM) Alternative

Less hygroscopic than

DMSO but volatile.

Toxic. Good for

reactions where

solvent evaporation is

required later.

Water / PBS Poor / Insoluble Do Not Use

Dye will precipitate

immediately. Only use

as the reaction

medium after dilution.

Preparation of Stock Solutions
Core Directive: Always prepare stock solutions in anhydrous solvents.

Concentration: A standard stock concentration is 10 mM.[9] This allows for small aliquots to

be added to aqueous reaction mixtures without exceeding the organic solvent tolerance of

proteins (typically <10%).

Dissolution: The dye typically dissolves instantly in DMF or DMSO. Vortexing for 10–15

seconds ensures homogeneity.

Storage: Store aliquots at -20°C. Avoid repeated freeze-thaw cycles, which introduce

moisture condensation.

Stability & Degradation Mechanisms
While BDP R6G is photostable, the DBCO moiety is chemically sensitive.
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Oxidation: The strained alkyne can oxidize over time. Keep under inert gas (Ar/N₂) if

possible.

Thiol Reactivity: While DBCO is bioorthogonal to amines/carboxyls, it can slowly react with

free thiols (sulfhydryls) in storage buffers. Ensure solvents are thiol-free.

Experimental Workflow: SPAAC Labeling
The following protocol describes the labeling of an azide-functionalized biomolecule (e.g.,

Azide-IgG or Azide-Oligonucleotide).

Logical Workflow Diagram (DOT)
The following diagram illustrates the critical decision points and flow for preparing and using

BDP R6G DBCO.
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Solid BDP R6G DBCO

Select Solvent:
Anhydrous DMSO or DMF

Prepare 10 mM Stock
(Vortex until clear)

Aliquot & Store
(-20°C, Desiccated)

Reserve

Conjugation Reaction
(Add Dye Stock to Target)

Add 1.5-3.0 eq

Azide-Tagged Biomolecule
(in Aqueous Buffer, pH 7.4)

Check Organic %

>10% (Risk of Precip)

Incubate
4°C to RT, 4-16 hrs

<10% v/v DMSO/DMF

Purification
(Desalting / HPLC)

Click to download full resolution via product page

Caption: Workflow for solubilization and copper-free click conjugation of BDP R6G DBCO.
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Step-by-Step Protocol
Materials:

BDP R6G DBCO (Lyophilized solid)

Anhydrous DMSO (Sigma-Aldrich, Grade: Bioreagent)

Azide-labeled protein (1–5 mg/mL in PBS, pH 7.4)

Desalting columns (e.g., PD-10 or Zeba Spin)

Procedure:

Equilibration: Allow the vial of BDP R6G DBCO to warm to room temperature before opening

to prevent moisture condensation on the cold solid.

Solubilization: Add sufficient anhydrous DMSO to the vial to achieve a 10 mM concentration.

(Example: For 1 mg of dye [MW ~640.5], add ~156 µL DMSO).

Calculation: Calculate the required volume of dye. For labeling proteins, a 1.5 to 3.0 molar

excess of dye over azide groups is recommended.

Formula:

Reaction:

Add the calculated volume of dye stock to the azide-protein solution.

CRITICAL: Ensure the final percentage of DMSO/DMF in the reaction is <10% (v/v).

Higher concentrations may denature the protein or cause the hydrophobic dye to

aggregate.

Mix gently by pipetting. Do not vortex vigorously if the protein is sensitive.

Incubation: Incubate at Room Temperature for 4 hours or at 4°C overnight. Protect from light.

[3][4][5][6][7]
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Purification: Remove unreacted dye using a desalting column or size-exclusion

chromatography (SEC). The BDP R6G dye is hydrophobic; ensure the column is compatible

with hydrophobic solutes or use a buffer with a small amount of surfactant (e.g., 0.05%

Tween-20) if dye sticking is observed.

Troubleshooting & Optimization
The hydrophobicity of BDP R6G is the primary source of experimental failure.

Observation Root Cause Corrective Action

Dye Precipitates upon addition
High local concentration or

"shock" from aqueous buffer.

Dilute the dye stock 1:10 in the

reaction buffer immediately

before adding to the bulk

protein, or add the dye slowly

while stirring.

Low Labeling Efficiency
DBCO hydrolysis or steric

hindrance.

Use a fresh stock of anhydrous

DMSO. Ensure the azide linker

on the biomolecule is

accessible (use a PEG

spacer).

Protein Precipitation
Organic solvent concentration

>10%.

Reduce the volume of dye

stock added. If a high excess

is needed, use a more

concentrated dye stock (e.g.,

20 mM) to keep the volume

low.

High Background/Sticking
Hydrophobic interaction with

plastic/columns.

Add 0.05% Tween-20 or Triton

X-100 to the wash buffers

during purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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